Cas no 1241674-44-1 ((R)-9-2-Benzyloxypropyl-N6-benzoyl adenine)

• Product Name: (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine
• CAS No: 1241674-44-1
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5043736
• Update Time: 2025-07-13

(R)-9-2-Benzyloxypropyl-N6-benzoyl adenine Chemical and Physical Properties

Names and Identifiers

• N-[9-[(2R)-2-phenylmethoxypropyl]purin-6-yl]benzamide
• (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine

• Inchi： 1S/C22H21N5O2/c1-16(29-13-17-8-4-2-5-9-17)12-27-15-25-19-20(23-14-24-21(19)27)26-22(28)18-10-6-3-7-11-18/h2-11,14-16H,12-13H2,1H3,(H,23,24,26,28)/t16-/m1/s1
• InChI Key： SNLJMAAERDEESH-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](C)CN1C=NC2C(=NC=NC1=2)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 521
• XLogP3: 2.7
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine

Recent Advances in the Study of (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine (CAS: 1241674-44-1)

The compound (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine (CAS: 1241674-44-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, a derivative of adenine, has been studied for its role as a selective agonist for adenosine receptors, particularly the A_2A subtype, which is implicated in various physiological processes including inflammation, immune response, and neurological functions. Recent research has focused on optimizing its pharmacological properties and exploring its therapeutic potential in diseases such as Parkinson's disease, cancer, and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the structural modifications of (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine to enhance its binding affinity and selectivity for the A_2A receptor. The study utilized molecular docking simulations and in vitro binding assays to demonstrate that the benzyloxypropyl moiety significantly contributes to the compound's high affinity for the receptor. Furthermore, the research highlighted the compound's potential as a lead candidate for developing novel anti-inflammatory agents, with promising results in preclinical models of rheumatoid arthritis.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the synthesis and characterization of (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine analogs. The researchers employed a combination of solid-phase synthesis and high-throughput screening to identify derivatives with improved pharmacokinetic profiles. Notably, one of the analogs exhibited enhanced blood-brain barrier permeability, suggesting its potential utility in treating central nervous system disorders. The study also provided insights into the structure-activity relationship (SAR) of the compound, which could guide future drug design efforts.

In addition to its therapeutic potential, (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine has been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology described the use of this compound as a photoaffinity probe to study adenosine receptor dynamics in live cells. The probe enabled researchers to visualize receptor localization and trafficking in real-time, offering new insights into the spatiotemporal regulation of adenosine signaling. This innovative application underscores the versatility of (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine beyond traditional drug development.

Despite these advancements, challenges remain in the clinical translation of (R)-9-2-Benzyloxypropyl-N6-benzoyl adenine. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the growing body of research on this compound highlights its potential as a valuable tool in both therapeutic and basic science applications. Continued efforts to elucidate its mechanisms of action and refine its chemical properties are expected to yield significant contributions to the field of chemical biology and medicinal chemistry.